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Compound of Interest

Compound Name: Triethylammonium iodide

Cat. No.: B8681709 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) of Triethylammonium
Iodide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and property

information for triethylammonium iodide (CAS No. 4636-73-1), a compound relevant in

various chemical synthesis and research applications. The following sections detail its

properties, potential hazards, and recommended safety protocols to ensure its safe use in a

laboratory setting.

Chemical Identification and Physical Properties
Triethylammonium iodide is a quaternary ammonium salt. Its fundamental properties are

summarized below.
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Identifier Value Source

Chemical Name Triethylammonium iodide [1]

Synonyms
triethylamine hydroiodide, N,N-

Diethylethanaminium iodide
[2]

CAS Number 4636-73-1 [1][2]

Molecular Formula C6H16IN [1][3]

Molecular Weight 229.10 g/mol [1][3]

Physical Property Value Source

Appearance Light cream powder solid [4]

Melting Point 173 °C (decomposes) [2]

Boiling Point 90.5°C at 760mmHg [2]

Solubility Information not available.

Odor Odorless [4]

Hazard Identification and Safety
Triethylammonium iodide is classified as a hazardous substance. The GHS classifications

indicate it can cause skin and eye irritation and may cause respiratory irritation.

Hazard Classification Description Source

Skin Corrosion/Irritation
Category 2: Causes skin

irritation
[4]

Serious Eye Damage/Irritation
Category 2: Causes serious

eye irritation
[4]

STOT-Single Exposure
Category 3: May cause

respiratory irritation
[4]
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Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P264: Wash skin thoroughly after handling.[5]

P271: Use only outdoors or in a well-ventilated area.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

Toxicological Information
Detailed toxicological studies for triethylammonium iodide are not widely available in the

provided search results. For related compounds, such as Tetraethylammonium iodide, the

following data has been reported:

Toxicity Metric Value Test Animal Route

LD50 35 mg/kg Mouse Intraperitoneal

LD50 56 mg/kg Mouse Intravenous

Note: This data is for Tetraethylammonium iodide and should be used as an indicative

reference only.[6]

Handling, Storage, and First Aid
Experimental Protocol: Safe Handling and Storage
Safe handling and storage of triethylammonium iodide are critical to minimize exposure and

risk.
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Handling:

Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume

hood.[7]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or

goggles, chemical-resistant gloves, and a lab coat.[7][8]

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

[5][7] Do not eat, drink, or smoke in the laboratory.

Dispensing: Avoid generating dust when handling the solid material.[7]

Storage:

Conditions: Store in a cool, dry, and well-ventilated place.[7][9]

Container: Keep the container tightly closed.[5][9]

Incompatibilities: Store away from strong oxidizing agents.[8] The material is noted to be

hygroscopic and light-sensitive.[8][10]

First Aid Measures
In case of exposure, follow these first aid protocols:
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Exposure Route First Aid Protocol Source

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek medical

attention.

[7]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water. Remove contaminated

clothing. If irritation persists,

seek medical attention.

[7][8]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Seek immediate

medical attention.

[7][8]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[5][7]

Accidental Release and Disposal
Accidental Release: In the event of a spill, wear appropriate PPE.[7] Sweep up the solid

material, avoiding dust generation, and place it in a suitable, closed container for disposal.[7][8]

Disposal: Dispose of the waste material at an approved waste disposal plant, in accordance

with local, state, and federal regulations.[5]

Visualized Safety Workflow
The following diagram illustrates the key decision-making process for the safe handling of

triethylammonium iodide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AC216671000&productDescription=TETRAETHYLAMMONIUM+IODID+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AC216671000&productDescription=TETRAETHYLAMMONIUM+IODID+100GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/4036AL_SDS.pdf
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AC216671000&productDescription=TETRAETHYLAMMONIUM+IODID+100GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/4036AL_SDS.pdf
https://www.benchchem.com/product/b8681709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8681709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Triethylammonium Iodide

Start: Handling Triethylammonium Iodide

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Handle with Care
Avoid Dust Generation

Store in a Cool, Dry Place
Keep Container Tightly Closed

After Use

Accidental Spill Occurs Personal Exposure Occurs

End of Process

Follow Spill Cleanup Protocol
(Use PPE, Collect Waste)

Dispose of Waste Properly

Administer First Aid
(See Section 4.2)

Seek Medical Attention

Click to download full resolution via product page
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Caption: A flowchart illustrating the key safety procedures for handling triethylammonium
iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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